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Compound of Interest |

Compound Name: Isopropylphenyl phosphate
Cat. No.: B8144935
Get Quote

Regulatory & Hazard Context (The "Why")

Regulatory Alert (TSCA Section 6(h)): As a researcher, you must be aware that
Isopropylphenyl phosphate (PIP 3:1) is a persistent, bioaccumulative, and toxic (PBT)
chemical strictly regulated under the U.S. EPA TSCA Section 6(h). Unlike standard reagents, its
processing and distribution are prohibited in the U.S. except for specific exemptions (e.g.,
aviation hydraulic fluids, lubricants).[1] Ensure your use case falls within a permitted exemption
before procurement.[2]

Toxicological Mechanism: PIP (3:1) is an organophosphate ester.[2] Its lipophilic nature allows
it to bypass the stratum corneum (outer skin layer) efficiently.[2] Once systemic, it poses two
primary threats:

e Reproductive Toxicity: It is a suspected reproductive toxin (Category 2), capable of interfering
with fertility and fetal development.[2][3]

» Neurotoxicity: Like many organophosphates, it has the potential to inhibit esterase enzymes.
[2] While less acutely toxic than nerve agents, chronic exposure is linked to specific target
organ toxicity (STOT-RE).[2]
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Risk Assessment & Hierarchy of Controls

Before donning PPE, you must implement engineering controls.[2] PPE is the last line of
defense, not the first.

Engineering Controls:

» Primary: All open handling must occur within a certified chemical fume hood operating at 80-
100 fpm face velocity.[2]

e Secondary: Use secondary containment trays (polypropylene or stainless steel) for all liquid
transfers to prevent benchtop contamination.[2]

Personal Protective Equipment (PPE) Matrix

The following recommendations are based on the chemical's lipophilicity and permeation
Kinetics.
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PPE Category

Standard
Recommendation

Critical Technical Insight

Hand Protection

Inner: Laminate film (e.g.,
Silver Shield/Barrier)Outer: 5+

mil Nitrile

Why Nitrile Fails: Standard thin
nitrile gloves degrade rapidly
against organophosphates.[2]
The isopropyl groups increase
lipophilicity, accelerating
permeation.[2] Laminate film is
the only material providing >4-

hour breakthrough time.

Respiratory

P100 + Organic Vapor (OV)
Cartridge

Required only if working
outside a fume hood (e.g., spill
cleanup). N95s offer zero
protection against PIP 3:1

vapors.[2]

Eye/Face

Chemical Splash Goggles

Safety glasses are insufficient.
[2] You need a sealed
environment to prevent vapor
absorption via the mucous

membranes of the eye.[2]

Body

Tyvek® or Poly-coated Lab
Coat

Cotton lab coats absorb and
hold the chemical against the
skin.[2] Use non-porous sleeve
covers for high-volume
handling.[2]

Detailed Glove Selection Logic

Do not rely on visual degradation.[2][4] Organophosphates can permeate gloves without

causing visible swelling.[2]

e Routine Handling (Splash Risk Only): Double-gloving is mandatory.[2]

o Inner Layer: 4 mil Nitrile (inspection layer).[2]
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o OQOuter Layer: 5-8 mil Nitrile (sacrificial layer).[2]
o Protocol: Change outer gloves every 15 minutes or immediately upon splash.[2]

¢ High-Risk Handling (Immersion/Spill):
o Material: EVOH/PE Laminate (e.g., Ansell Barrier™ or North Silver Shield™).[2]

o Protocol: These gloves are loose-fitting.[2] Wear them as liners under heavy nitrile gloves
for dexterity.[2]

PPE Decision Logic Diagram

Start: Handling PIP (3:1)

Assess Exposure Risk

Low Risk High Risk
(Splash Potential) (Spill/lmmersion)

Double Nitrile Laminate (EVOH) Liner

+ Outer Nitrile

(Change every 15 min)

Is Fume Hood Available?

No Yes

REQUIRED:

Full Face Respirator
(OV/P100)

Standard PPE Only
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Figure 1: Decision logic for selecting appropriate barrier protection based on exposure risk and
engineering controls.

Operational Protocol: Safe Weighing & Transfer

Objective: Prevent surface contamination and aerosolization.[2][4][5]
e Preparation:

o Place a disposable absorbent pad (plastic side down) in the fume hood.[2]

o Pre-weigh your receiving vessel to avoid taring with the toxic agent inside the balance.[2]
e Transfer:

o Use positive displacement pipettes for viscous liquids like PIP (3:1) to prevent dripping.[2]

o Critical Step: If using a syringe, never recap.[2] Discard the entire syringe/needle
assembly into the sharps container to avoid puncture risks.

o Decontamination:

o Wipe the exterior of the stock bottle with a Kimwipe dampened with Isopropanol (IPA)
before returning it to storage.

o Discard the Kimwipe immediately into solid hazardous waste.[2]

Emergency Response & Disposal

Spill Response: PIP (3:1) is viscous and persistent.[2] It will not evaporate.
 |solate: Evacuate the immediate area.
o Protect: Don Laminate gloves and respiratory protection (if outside hood).[2]

e Contain: Use a sand or vermiculite dike.[2] Do not use combustible materials (sawdust).[2]
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o Clean: Scoop material into a wide-mouth jar. Wash the surface with a detergent solution
(surfactant) followed by water.[2] Solvents alone may spread the oil.

Disposal (Strict Adherence Required):
» Agquatic Toxicity: PIP (3:1) is classified as Very Toxic to Aquatic Life (H410).[2][3]

» Prohibition: NEVER pour down the drain. Even trace amounts can trigger regulatory
violations.[2]

e Waste Stream: Collect in containers marked "Toxic Organic Waste - Contains PIP (3:1)."[2]

Spill Workflow Diagram

. . > 2. Don Enhanced PPE 3. Containment 4. Decontaminate 5. Hazardous Waste
Sl Defizgisd LI ectatcigyeniaic (Laminate Gloves + Resp) (Vermiculite/Sand) (Detergent + Water) (Tag: Marine Pollutant)

Click to download full resolution via product page

Figure 2: Sequential workflow for managing an Isopropylphenyl phosphate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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